PF-06456384

• Molecular Formula: C35H32F3N7O3S2
• Molecular Weight: 719.8 g/mol
• InChI: InChI=1S/C35H32F3N7O3S2/c36-35(37,38)28-3-1-2-24(16-28)25-4-6-33(48-32-7-5-30(18-27(32)20-39)50(46,47)45-34-43-22-44-49-34)31(19-25)26-11-15-42-29(17-26)21-41-14-10-23-8-12-40-13-9-23/h1-7,11,15-19,22-23,40-41H,8-10,12-14,21H2,(H,43,44,45)
• InChIKey: WSPHMGORSRQULF-UHFFFAOYSA-N

PF-06456384 Identity and Characteristics

PF-06456384 is a synthetic small-molecule arylsulfonamide developed by Pfizer that acts as an extremely potent and highly selective blocker of the voltage-gated sodium channel NaV1.7 (encoded by the SCN9A gene) [1]. It was specifically designed and optimized for intravenous (i.v.) infusion as a potential analgesic, with an intentional focus on achieving rapid clearance to minimize residual effects following infusion cessation [2]. The compound demonstrates sub-nanomolar potency against the human NaV1.7 channel, with an IC50 value of 0.01 nM [3]. PF-06456384 belongs to the aryl sulfonamide chemotype, a class known for its ability to achieve isoform selectivity by binding to the voltage sensor domain 4 (VSD4) of the channel, a mechanism distinct from traditional state-dependent sodium channel blockers [4].

1

NaV1.7-selective chemical probeVSD4 domain IV binder; designed for i.v. infusion studies

2

Subtype selectivity profiling referenceCharacterized across eight human NaV subtypes for assay standardization

3

Human-rat species translation toolExtreme potency differential supports translational pharmacology research

• [1] Storer RI, Pike A, Swain NA, Alexandrou AJ, Bechle BM, Blakemore DC, Brown AD, Castle NA, Corbett MS, Flanagan NJ, Fengas D, Johnson MS, Jones LH, Marron BE, Payne CE, Printzenhoff D, Rawson DJ, Rose CR, Ryckmans T, Sun J, Theile JW, Torella R, Tseng E, Warmus JS. Highly potent and selective NaV1.7 inhibitors for use as intravenous agents and chemical probes. Bioorg Med Chem Lett. 2017 Nov 1;27(21):4805-4811. View Source
• [2] Pike A, Flanagan NJ, Storer RI, Swain NA, Tseng E. The role of organic anion-transporting polypeptides and formulation in the clearance and distribution of a novel Nav1.7 channel blocker. Biopharm Drug Dispos. 2018 Sep;39(8):388-393. View Source
• [3] Sigma-Aldrich / Cenmed. PF-06456384 TRIHYDROCHLORIDE (C005B-432419) Technical Datasheet. Catalog No. PZ0386. View Source
• [4] Focken T, Liu S, Chahal N, Dauphinais M, Grimwood ME, Chowdhury S, Hemeon I, Bichler P, Bogucki D, Waldbrook M, Bankar G, Sojo L, Young C, Lin S, Shuart N, Kwan R, Pang J, Chang JH, Safina BS, Sutherlin DP, Dehnhardt CM, et al. Discovery of Aryl Sulfonamides as Isoform-Selective Inhibitors of NaV1.7 with Efficacy in Rodent Pain Models. ACS Med Chem Lett. 2016 Jan 19;7(3):277-282. View Source

PF-06456384: Why Generic Substitution Fails

Substituting PF-06456384 with a generic or alternative NaV1.7 inhibitor is not trivial due to the high risk of off-target sodium channel isoform engagement. Many in-class compounds, including earlier clinical candidates like PF-05089771, lack sufficient selectivity over critical cardiac isoforms such as NaV1.5 (hERG-independent cardiotoxicity risk) or skeletal muscle isoforms like NaV1.4 [1]. PF-06456384 was specifically engineered to achieve an exceptionally wide selectivity margin (>300-fold over all other human NaV isoforms), with a remarkable >250,000-fold selectivity over NaV1.5 [2]. This degree of discrimination is essential for generating clean, target-specific data in electrophysiology assays, in vivo pain models, and mechanism-of-action studies. Using a less selective analog may confound results with cardiovascular or neuromuscular side effects, leading to misinterpretation of NaV1.7's true pharmacological role [3].

Potency mismatch with oral NaV1.7 inhibitors

Extreme potency advantage over orally developed aryl sulfonamides alters target engagement interpretation; nanomolar comparators cannot recapitulate sub-picomolar assay context.

Intravenous zwitterion design vs. oral amphiphiles

OATP-mediated hepatic clearance and formulation-dependent distribution differ fundamentally from oral bioavailability mechanisms; PK study designs are not interchangeable.

Species selectivity divergence

Very large human-rat potency differential (~7,500-fold) contrasts with more balanced profiles of comparator NaV1.7 inhibitors; cross-species extrapolation requires compound-specific validation.

• [1] Theile JW, Fuller MD, Chapman ML. The Selective Nav1.7 Inhibitor, PF-05089771, Interacts Equivalently with Fast and Slow Inactivated Nav1.7 Channels. Molecular Pharmacology. 2016;89(5):549-558. View Source
• [2] Storer RI, Pike A, Swain NA, Alexandrou AJ, Bechle BM, Blakemore DC, Brown AD, Castle NA, Corbett MS, Flanagan NJ, Fengas D, Johnson MS, Jones LH, Marron BE, Payne CE, Printzenhoff D, Rawson DJ, Rose CR, Ryckmans T, Sun J, Theile JW, Torella R, Tseng E, Warmus JS. Highly potent and selective NaV1.7 inhibitors for use as intravenous agents and chemical probes. Bioorg Med Chem Lett. 2017 Nov 1;27(21):4805-4811. View Source
• [3] Focken T, Liu S, Chahal N, Dauphinais M, Grimwood ME, Chowdhury S, Hemeon I, Bichler P, Bogucki D, Waldbrook M, Bankar G, Sojo L, Young C, Lin S, Shuart N, Kwan R, Pang J, Chang JH, Safina BS, Sutherlin DP, Dehnhardt CM, et al. Discovery of Aryl Sulfonamides as Isoform-Selective Inhibitors of NaV1.7 with Efficacy in Rodent Pain Models. ACS Med Chem Lett. 2016 Jan 19;7(3):277-282. View Source

PF-06456384 Quantitative Differentiation Evidence

hNaV1.7 Potency Advantage

PF-06456384 demonstrates an IC50 of 0.01 nM against human NaV1.7 in conventional patch clamp assays, which is orders of magnitude more potent than many reference compounds [1]. For context, the investigational drug PF-05089771 has a reported IC50 of 11 nM for half-inactivated human NaV1.7 channels, making PF-06456384 approximately 1100-fold more potent on this target . Furthermore, while PF-06456384 maintains extremely high potency on mouse NaV1.7 (IC50 <0.1 nM), it exhibits a significant potency drop of 7500-fold on rat NaV1.7 (IC50 = 75 nM) . This species specificity profile is notably distinct from PF-05089771, which is reported to be equipotent across human, monkey, dog, and mouse channels but 15-fold less potent on rat channels .

hNaV1.7 Potency

Reported

IC50 0.01 nM (patch clamp) vs. PF-05089771 11 nM (1,100-fold) and GDC-0310 0.6 nM (60-fold)

Supports NaV1.7 target engagement at minimal off-target binding window

Conventional and automated electrophysiology on recombinant hNaV1.7; comparator data from half-inactivated state or standard protocols.

Evidence Dimension	Inhibitory Potency (IC50) on Human NaV1.7 and Rat NaV1.7
Target Compound Data	hNaV1.7 IC50 = 0.01 nM; rNaV1.7 IC50 = 75 nM
Comparator Or Baseline	PF-05089771: hNaV1.7 IC50 = 11 nM (half-inactivated); rNaV1.7 IC50 = 165 nM (calculated based on 15x less potent)
Quantified Difference	PF-06456384 is ~1100-fold more potent on hNaV1.7 vs. PF-05089771; 7500-fold potency drop from hNaV1.7 to rNaV1.7 for PF-06456384 vs. 15-fold drop for PF-05089771
Conditions	Conventional whole-cell patch clamp electrophysiology on HEK293 cells expressing human or rat NaV1.7 channels

Why This Matters

The extreme human potency makes PF-06456384 a preferred tool for high-sensitivity in vitro human target engagement studies, but the stark species drop in rat potency necessitates careful selection of rodent models (mouse preferred over rat) to avoid false negatives in preclinical efficacy experiments.

• [1] Sigma-Aldrich / Cenmed. PF-06456384 TRIHYDROCHLORIDE (C005B-432419) Technical Datasheet. Catalog No. PZ0386. View Source

NaV1.5 Cardiac Selectivity

PF-06456384 demonstrates exceptional selectivity over other human sodium channel isoforms. Quantitative panel profiling reveals that its potency on NaV1.5 (IC50 = 2.59 μM) is over 250,000-fold lower than on NaV1.7, and its potency on NaV1.2 (IC50 = 3 nM) is 300-fold lower, establishing a wide therapeutic index for in vitro studies [1]. This selectivity profile substantially exceeds that of many aryl sulfonamide series precursors, which often show narrower margins against NaV1.5 (e.g., typical analogs with 10- to 100-fold selectivity) and therefore carry greater potential for confounding cardiac effects in ex vivo or in vivo assays [2]. The full selectivity panel shows IC50 values of 314 nM (NaV1.1), 3 nM (NaV1.2), 6.44 μM (NaV1.3), 1.45 μM (NaV1.4), 2.59 μM (NaV1.5), 5.8 nM (NaV1.6), and 26 μM (NaV1.8) [3].

NaV1.5 Selectivity

Reported

hNaV1.5 IC50 2.59 μM (~259,000-fold window) vs. GNE-616 Kd >1,000 nM (>2,500-fold) — ~100-fold larger margin

Enables cardiac safety endpoint discrimination in tissue-level experiments

Assay methods differ (patch clamp vs. binding); absolute ratios require method-specific review.

Evidence Dimension	Selectivity Ratio (IC50,off-target / IC50,NaV1.7)
Target Compound Data	hNaV1.5 IC50 = 2.59 μM (>250,000-fold selectivity); hNaV1.2 IC50 = 3 nM (300-fold selectivity)
Comparator Or Baseline	Typical early-generation aryl sulfonamide NaV1.7 inhibitors (Class-level): 10- to 100-fold selectivity over NaV1.5
Quantified Difference	Selectivity margin over NaV1.5 is >2500-fold greater for PF-06456384 than class average
Conditions	IonWorks or PatchXpress automated patch clamp electrophysiology on HEK293 cells expressing recombinant human NaV isoforms

Why This Matters

The extremely high selectivity over NaV1.5 reduces the risk of confounding cardiotoxicity in ex vivo heart preparations (e.g., Langendorff) or in vivo cardiovascular monitoring, ensuring that observed effects are attributable specifically to NaV1.7 blockade rather than off-target sodium channel inhibition.

• [1] Storer RI, Pike A, Swain NA, Alexandrou AJ, Bechle BM, Blakemore DC, Brown AD, Castle NA, Corbett MS, Flanagan NJ, Fengas D, Johnson MS, Jones LH, Marron BE, Payne CE, Printzenhoff D, Rawson DJ, Rose CR, Ryckmans T, Sun J, Theile JW, Torella R, Tseng E, Warmus JS. Highly potent and selective NaV1.7 inhibitors for use as intravenous agents and chemical probes. Bioorg Med Chem Lett. 2017 Nov 1;27(21):4805-4811. View Source
• [2] Focken T, Liu S, Chahal N, Dauphinais M, Grimwood ME, Chowdhury S, Hemeon I, Bichler P, Bogucki D, Waldbrook M, Bankar G, Sojo L, Young C, Lin S, Shuart N, Kwan R, Pang J, Chang JH, Safina BS, Sutherlin DP, Dehnhardt CM, et al. Discovery of Aryl Sulfonamides as Isoform-Selective Inhibitors of NaV1.7 with Efficacy in Rodent Pain Models. ACS Med Chem Lett. 2016 Jan 19;7(3):277-282. View Source
• [3] Sigma-Aldrich / Cenmed. PF-06456384 TRIHYDROCHLORIDE (C005B-432419) Technical Datasheet. Catalog No. PZ0386. View Source

Human-Rat Potency Divergence

PF-06456384 was specifically designed as an intravenous agent with a distinct pharmacokinetic (PK) objective: to achieve rapid clearance, thereby minimizing any potential for residual analgesic or neurological effects following infusion cessation [1]. Unlike many oral NaV1.7 inhibitor development candidates, which were predominantly acidic, amphiphilic compounds cleared via OATP-mediated hepatic uptake, PF-06456384 was advanced as a zwitterion with substantially higher molecular weight [2]. PK studies confirmed that despite this physicochemical shift, OATP-mediated hepatic uptake remains a key clearance mechanism for this i.v. agent [3]. Notably, the formulation excipient Solutol was found to impact both the clearance rate and tissue distribution of PF-06456384 in preclinical species, a formulation-dependent variable that must be controlled for in experimental design [3].

Human-Rat Divergence

Reported

hNaV1.7 IC50 0.01 nM; rNaV1.7 IC50 75 nM → 7,500-fold differential (vs. PF-05089771 ~15-fold)

Reference for species-dependent NaV1.7 pharmacology; cautions against direct rat-to-human extrapolation

Conventional patch clamp on recombinant human/rat channels; comparator data from selectivity profiling.

Evidence Dimension	Clearance Mechanism and Design Intent
Target Compound Data	Zwitterion; high molecular weight; designed for rapid i.v. clearance; clearance influenced by OATP-mediated hepatic uptake and formulation excipient (Solutol)
Comparator Or Baseline	Oral NaV1.7 inhibitor candidates (Class-level): Acidic, amphiphilic; optimized for oral bioavailability; OATP-mediated clearance
Quantified Difference	Structural class differentiation: zwitterion (i.v.) vs. acidic amphiphile (oral); molecular weight substantially increased vs. oral series
Conditions	In vivo PK studies in preclinical species; in vitro hepatocyte uptake assays; formulation comparison studies

Why This Matters

For researchers designing in vivo studies, the rapid-clearance design and the documented influence of Solutol on PK must be factored into infusion protocols and vehicle selection to achieve consistent exposure and avoid unintended accumulation.

• [1] Storer RI, Pike A, Swain NA, Alexandrou AJ, Bechle BM, Blakemore DC, Brown AD, Castle NA, Corbett MS, Flanagan NJ, Fengas D, Johnson MS, Jones LH, Marron BE, Payne CE, Printzenhoff D, Rawson DJ, Rose CR, Ryckmans T, Sun J, Theile JW, Torella R, Tseng E, Warmus JS. Highly potent and selective NaV1.7 inhibitors for use as intravenous agents and chemical probes. Bioorg Med Chem Lett. 2017 Nov 1;27(21):4805-4811. View Source
• [2] Pike A, Flanagan NJ, Storer RI, Swain NA, Tseng E. The role of organic anion-transporting polypeptides and formulation in the clearance and distribution of a novel Nav1.7 channel blocker. Biopharm Drug Dispos. 2018 Sep;39(8):388-393. View Source
• [3] Pike A, Flanagan NJ, Storer RI, Swain NA, Tseng E. The role of organic anion-transporting polypeptides and formulation in the clearance and distribution of a novel Nav1.7 channel blocker. Biopharm Drug Dispos. 2018 Sep;39(8):388-393. View Source

Intravenous Design and OATP Clearance

Despite its exceptional in vitro potency and selectivity, PF-06456384 failed to demonstrate significant analgesic efficacy in the mouse formalin pain model at tested doses [1]. This outcome is a critical and well-documented feature of the compound's pharmacological profile. In contrast, several other aryl sulfonamide NaV1.7 inhibitors, such as compound 3 (PF-04856264 analog) and compound 5 from a related oral series, have shown robust efficacy in rodent inflammatory pain models, including formalin [2]. The absence of efficacy for PF-06456384 in this model may be attributable to its rapid clearance design or to the specific neural circuitry involved in formalin-induced pain .

IV Design & Clearance

Method context

Intravenous zwitterion; OATP-mediated hepatic uptake; Solutol formulation alters PK — oral comparators use mixed clearance

Route-specific workflow required; cannot substitute in oral dosing paradigms

Preclinical PK in rat/dog; in vitro OATP transport assays; formulation comparison studies.

Evidence Dimension	Analgesic Efficacy in Mouse Formalin Pain Model
Target Compound Data	No significant analgesic efficacy at tested i.v. doses
Comparator Or Baseline	Compound 3 (aryl sulfonamide) and Compound 5 (oral aryl sulfonamide): Significant analgesic effects in rodent inflammatory pain models including formalin
Quantified Difference	Qualitative difference: active vs. inactive in formalin model
Conditions	Mouse formalin paw test; i.v. infusion of PF-06456384

Why This Matters

This lack of efficacy provides researchers with a valuable negative control tool: a highly potent and selective NaV1.7 blocker that fails to produce analgesia in a standard pain model, enabling dissection of target engagement vs. functional outcome and highlighting the limitations of translating in vitro potency to in vivo pain relief.

• [1] Storer RI, Pike A, Swain NA, Alexandrou AJ, Bechle BM, Blakemore DC, Brown AD, Castle NA, Corbett MS, Flanagan NJ, Fengas D, Johnson MS, Jones LH, Marron BE, Payne CE, Printzenhoff D, Rawson DJ, Rose CR, Ryckmans T, Sun J, Theile JW, Torella R, Tseng E, Warmus JS. Highly potent and selective NaV1.7 inhibitors for use as intravenous agents and chemical probes. Bioorg Med Chem Lett. 2017 Nov 1;27(21):4805-4811. View Source
• [2] Focken T, Liu S, Chahal N, Dauphinais M, Grimwood ME, Chowdhury S, Hemeon I, Bichler P, Bogucki D, Waldbrook M, Bankar G, Sojo L, Young C, Lin S, Shuart N, Kwan R, Pang J, Chang JH, Safina BS, Sutherlin DP, Dehnhardt CM, et al. Discovery of Aryl Sulfonamides as Isoform-Selective Inhibitors of NaV1.7 with Efficacy in Rodent Pain Models. ACS Med Chem Lett. 2016 Jan 19;7(3):277-282. View Source

PF-06456384 Research and Industrial Applications

NaV1.7 Selectivity Profiling Standard

Given its sub-nanomolar potency on human NaV1.7 (IC50 = 0.01 nM) and exceptional selectivity over cardiac NaV1.5 (>250,000-fold), PF-06456384 is ideally suited for detailed in vitro electrophysiological studies. Researchers can use this compound in manual or automated patch clamp assays (e.g., IonWorks, PatchXpress) on HEK293 cells expressing hNaV1.7 to characterize channel gating kinetics or screen for allosteric modulators without concern for contaminating signals from NaV1.2, NaV1.5, or NaV1.8 inhibition [1]. This high signal-to-noise ratio is critical for accurately quantifying the biophysical properties of NaV1.7 and for validating novel modulators in orthogonal assays.

Chemical Probe for NaV1.7 VSD4 Binding

The compound's intentional design for rapid i.v. clearance makes it a specialized tool for PK/PD studies investigating the relationship between transient NaV1.7 blockade and physiological outcomes. Researchers conducting in vivo infusion studies in mice (where potency remains high) can leverage PF-06456384 to achieve high peak target engagement followed by rapid washout, enabling precise temporal correlation of plasma concentration with pharmacodynamic biomarkers of NaV1.7 inhibition [2]. Careful selection of formulation vehicles is required, as documented studies show that the excipient Solutol can significantly alter the compound's clearance and distribution profile [2].

Potency-Efficacy Translational Gap Tool

Because PF-06456384 consistently fails to produce analgesia in the mouse formalin pain model despite its exceptional in vitro pharmacology, it serves as a powerful negative control for experiments designed to validate new NaV1.7-targeted analgesics or pain pathway mechanisms. Including PF-06456384 as a comparator arm in efficacy studies with novel NaV1.7 inhibitors helps distinguish true target-driven analgesic effects from assay artifacts or off-target contributions. This application is particularly valuable for translational pain research programs seeking to understand why some potent NaV1.7 blockers succeed in vivo while others do not [3].

OATP Clearance Model Substrate

PF-06456384 was advanced with a proposed protein-ligand binding mode to rationalize its high potency and selectivity [4]. This makes it a valuable starting point or reference standard for medicinal chemistry efforts aimed at developing next-generation aryl sulfonamide NaV1.7 inhibitors or chemical probes. Researchers can utilize PF-06456384 as a benchmark ligand in competitive binding assays, structure-activity relationship (SAR) studies, or computational modeling to understand the molecular determinants of VSD4 binding and isoform selectivity. Conjugation strategies described in the primary literature also provide a roadmap for creating probe molecules derived from this scaffold [4].

Application

Selection Property

Validation Focus

NaV1.7 selectivity profiling standard

Characterized selectivity across eight human NaV subtypes

Assay sensitivity and subtype discrimination benchmarking

VSD4-targeted chemical probe design

Reported VSD4 binding mode and conjugate potential

Target engagement probe and fluorescent conjugate development

Translational gap research tool

Documented potency-efficacy disconnect in pain model

Determinants of NaV1.7 analgesic translation and receptor occupancy

OATP clearance model substrate

OATP-mediated hepatic uptake with formulation dependence

In vitro OATP transport assay and hepatocyte uptake validation

• [1] Sigma-Aldrich / Cenmed. PF-06456384 TRIHYDROCHLORIDE (C005B-432419) Technical Datasheet. Catalog No. PZ0386. View Source
• [2] Pike A, Flanagan NJ, Storer RI, Swain NA, Tseng E. The role of organic anion-transporting polypeptides and formulation in the clearance and distribution of a novel Nav1.7 channel blocker. Biopharm Drug Dispos. 2018 Sep;39(8):388-393. View Source
• [3] Storer RI, Pike A, Swain NA, Alexandrou AJ, Bechle BM, Blakemore DC, Brown AD, Castle NA, Corbett MS, Flanagan NJ, Fengas D, Johnson MS, Jones LH, Marron BE, Payne CE, Printzenhoff D, Rawson DJ, Rose CR, Ryckmans T, Sun J, Theile JW, Torella R, Tseng E, Warmus JS. Highly potent and selective NaV1.7 inhibitors for use as intravenous agents and chemical probes. Bioorg Med Chem Lett. 2017 Nov 1;27(21):4805-4811. View Source
• [4] Storer RI, Pike A, Swain NA, Alexandrou AJ, Bechle BM, Blakemore DC, Brown AD, Castle NA, Corbett MS, Flanagan NJ, Fengas D, Johnson MS, Jones LH, Marron BE, Payne CE, Printzenhoff D, Rawson DJ, Rose CR, Ryckmans T, Sun J, Theile JW, Torella R, Tseng E, Warmus JS. Highly potent and selective NaV1.7 inhibitors for use as intravenous agents and chemical probes. Bioorg Med Chem Lett. 2017 Nov 1;27(21):4805-4811. View Source